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Compound of Interest

Compound Name: L-817818

cat. No.: B10771755

Application Notes and Protocols for L-817818

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and biological
activity of L-817818, a potent and selective somatostatin receptor 5 (sst5) agonist. Detailed
protocols for its use in common laboratory applications are also included.

Physicochemical Properties and Solubility

L-817818 is a solid powder with a molecular weight of 536.67 g/mol and a chemical formula of
C33H36N403.[1]

Solubility Data:

The solubility of L-817818 in various solvents is summarized in the table below. It is highly
soluble in Dimethyl Sulfoxide (DMSO).[2] Information on its solubility in other common
laboratory solvents such as ethanol and agueous solutions is not readily available in published
literature. Researchers should perform their own solubility tests for specific applications.
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Solvent Concentration Notes

Ultrasonic and warming may

be required for complete

dissolution. It is recommended
DMSO Up to 100 mM (53.67 mg/mL)

to use newly opened, non-

hygroscopic DMSO for best

results.[2]

Storage and Stability:

For long-term storage, L-817818 should be stored at -20°C, protected from light, and preferably
under a nitrogen atmosphere.[1][2] Stock solutions in DMSO can be stored at -80°C for up to 6
months or at -20°C for up to 1 month.[2] To avoid degradation from repeated freeze-thaw
cycles, it is recommended to aliquot stock solutions into smaller volumes.

Biological Activity

L-817818 is a potent and selective agonist for the somatostatin receptor subtype 5 (sstb). It
exhibits significantly lower affinity for other somatostatin receptor subtypes (sstl, sst2, sst3,
and sst4).[1] The activation of sst5 by L-817818 triggers a cascade of intracellular signaling
events that can lead to various cellular responses, including the inhibition of hormone secretion
and the induction of apoptosis.[3]

Signaling Pathway:

The binding of L-817818 to the G-protein coupled receptor sst5 initiates a signaling cascade
that primarily involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular
cyclic AMP (cAMP) levels. This pathway can also modulate the activity of mitogen-activated
protein kinases (MAPK). In the context of apoptosis, sst5 activation has been shown to
influence the expression of key regulatory proteins. It can lead to the downregulation of the
anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax. This shift in
the Bcl-2/Bax ratio promotes the activation of downstream effector caspases, such as caspase-
3 and caspase-9, ultimately leading to programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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